Cas no 82690-38-8 (Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-)
82690-38-8 structure
Product Name:Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-
CAS No:82690-38-8
MF:C16H11N
MW:217.265243768692
CID:687254
PubChem ID:71417965
Update Time:2025-04-19
Benzenamine, 3-(4-phenyl-1,3-butadiynyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-
- 3-(4-phenylbuta-1,3-diynyl)aniline
- 3-(4-Phenylbuta-1,3-diyn-1-yl)aniline
- DTXSID60837293
- 82690-38-8
-
- Inchi: 1S/C16H11N/c17-16-12-6-11-15(13-16)10-5-4-9-14-7-2-1-3-8-14/h1-3,6-8,11-13H,17H2
- InChI Key: ZXCJPZATEVLOQN-UHFFFAOYSA-N
- SMILES: NC1C=CC=C(C#CC#CC2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 217.089149355g/mol
- Monoisotopic Mass: 217.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26Ų
Benzenamine, 3-(4-phenyl-1,3-butadiynyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
82690-38-8 (Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-) Related Products
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